2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol
• IUPAC Name: 2-amino-4-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C24H24N2O5/c1-24(2)10-18(27)22-20(11-24)31-23(26)17(12-25)21(22)19-9-8-16(30-19)13-29-15-6-4-14(28-3)5-7-15/h4-9,21H,10-11,13,26H2,1-3H3
• InChI Key: XYUFKFLPDNPSLO-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(O3)COC4=CC=C(C=C4)OC)C(=O)C1)C

Description

2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, also known as AMF-26, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AMF-26 belongs to the class of chromene derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It also inhibits the activation of NF-κB, a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile are diverse and depend on the specific application. In cancer cells, it induces apoptosis and cell cycle arrest, leading to the inhibition of tumor growth. In viral infections, it inhibits viral replication, preventing the spread of the virus. Inflammatory responses are also reduced by 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has several advantages for lab experiments, including its high purity and stability. It is also readily available and can be synthesized in large quantities. However, its mechanism of action is not fully understood, and its effects may vary depending on the specific application and cell type.

Future Directions

There are several future directions for the study of 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. Further research is needed to fully elucidate its mechanism of action and to identify its specific targets. Its potential therapeutic applications in cancer, viral infections, and inflammatory diseases should be further explored. Additionally, the development of more potent and selective derivatives of 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile could lead to the discovery of new drugs with improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves a multi-step process that starts with the condensation of 4-methoxybenzaldehyde with malononitrile to form 4-methoxyphenyl-3-cyanoacrylic acid. This intermediate is then reacted with furfural in the presence of ammonium acetate to produce the desired product, 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. The synthesis of 2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

2-amino-4-{5-[(4-methoxyphenoxy)methyl]furan-2-yl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anticancer, antiviral, and anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the replication of viruses such as HIV and hepatitis C.